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Compound of Interest

Compound Name: Rilopirox

Cat. No.: B1679338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the antifungal agent Rilopirox, focusing on

its efficacy against contemporary and resistant fungal isolates. It compares its performance

with established antifungal drugs, supported by experimental data and detailed protocols to aid

in research and development.

Introduction to Rilopirox
Rilopirox is a synthetic hydroxypyridone antifungal agent, a class of drugs structurally distinct

from the more common azoles and polyenes.[1] It exhibits broad-spectrum, fungicidal activity

against a wide range of common fungal pathogens, including yeasts and molds.[2][3] Notably,

Rilopirox has demonstrated efficacy against fungal strains resistant to other treatments, such

as fluconazole-resistant Candida species, making it a valuable candidate for further

investigation and development, particularly in the context of rising antifungal resistance.[4]

Mechanism of Action
Unlike azole antifungals that inhibit ergosterol synthesis, the primary mechanism of action for

hydroxypyridones like Rilopirox is the chelation of polyvalent metal cations, particularly ferric

iron (Fe³⁺).[3][5][6] This high affinity for iron disrupts essential metabolic processes within the

fungal cell by inhibiting metal-dependent enzymes.[5] These enzymes are critical for various

cellular functions, including mitochondrial electron transport (respiration) and the detoxification

of reactive oxygen species (ROS).[1][7] The resulting metabolic collapse and oxidative stress
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lead to fungal cell death.[1] At higher concentrations, Rilopirox may also alter the permeability

of the fungal cell membrane.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9100079/
https://pubmed.ncbi.nlm.nih.gov/9100079/
https://pubmed.ncbi.nlm.nih.gov/2233892/
https://pubmed.ncbi.nlm.nih.gov/2233892/
https://pubmed.ncbi.nlm.nih.gov/10394849/
https://pubmed.ncbi.nlm.nih.gov/10394849/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2013/018748s024%2C019824s023%2C020519s016lbl.pdf
https://nextstepsinderm.com/derm-topics/ciclopirox-therapeutic-cheat-sheet/
https://go.drugbank.com/drugs/DB01188
https://www.benchchem.com/product/b1679338#validating-the-antifungal-activity-of-rilopirox-in-new-fungal-isolates
https://www.benchchem.com/product/b1679338#validating-the-antifungal-activity-of-rilopirox-in-new-fungal-isolates
https://www.benchchem.com/product/b1679338#validating-the-antifungal-activity-of-rilopirox-in-new-fungal-isolates
https://www.benchchem.com/product/b1679338#validating-the-antifungal-activity-of-rilopirox-in-new-fungal-isolates
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

